N,N'-1,4-cyclohexanediyldiisonicotinamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves condensation, oxidation, and acylation reactions. For instance, the synthesis of N,N′-(2,2′-(5,8-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)bis(azanediyl)bis(ethane-2,1-diyl))diisonicotinamide as an intermediate of an anticancer drug was achieved through these methods, with a yield of 60.0% (Bao Xiu-rong, 2009).
Molecular Structure Analysis
The structure of compounds similar to N,N'-1,4-cyclohexanediyldiisonicotinamide has been extensively studied. For example, the crystal structure of N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide was determined, revealing a chair conformation for the cyclohexane ring, stabilized by an intramolecular hydrogen bond (Cemal Koray Özer et al., 2009).
Chemical Reactions and Properties
Chemical reactions involving compounds with cyclohexane structures can lead to various biologically active molecules. For instance, the electrophile-induced dearomatizing spirocyclization of N-arylisonicotinamides has been shown to produce spirocyclic piperidines, highlighting the reactivity of such compounds (G. Arnott et al., 2008).
Physical Properties Analysis
The physical properties of cyclohexane derivatives are influenced by their molecular structure. For example, the crystal structure and thermal stability of 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane show that the molecule adopts a classic chair conformation with specific intramolecular distances, demonstrating the molecule's thermal sensitivity (G. Arsenault et al., 2008).
Chemical Properties Analysis
The chemical properties of N,N'-1,4-cyclohexanediyldiisonicotinamide and related compounds are characterized by their reactivity and the potential for forming various derivatives. For example, the synthesis and characterization of N,N'-bis[(3,4-dichlorophenyl)methylidene]cyclohexane-1,4-diamine and its metal complexes revealed insights into the compound's electrochemical properties (M. Dolaz et al., 2009).
properties
IUPAC Name |
N-[4-(pyridine-4-carbonylamino)cyclohexyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c23-17(13-5-9-19-10-6-13)21-15-1-2-16(4-3-15)22-18(24)14-7-11-20-12-8-14/h5-12,15-16H,1-4H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNIYIRHWZADECR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC=NC=C2)NC(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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